Cas no 144205-37-8 (N-(2-Fluoro-5-nitrophenyl)benzamide)

• Product Name: N-(2-Fluoro-5-nitrophenyl)benzamide
• CAS No: 144205-37-8
• MF: C₁₃H₉FN₂O₃
• MW: 260.220566511154
• CID: 2147823
• Update Time: 2025-06-25

N-(2-Fluoro-5-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoro-5-nitrophenyl)benzamide
• N-{2-fluoro-5-nitrophenyl}benzamide
• CBMicro_019649
• ARONIS017644
• BHZRTFDAJFZYBG-UHFFFAOYSA-N
• STK079469
• N-(2-fluoro-5-nitro-phenyl)-benzamide
• ST054942
• N-(2-Fluoro-5-nitrophenyl)benzamide

• Inchi： 1S/C13H9FN2O3/c14-11-7-6-10(16(18)19)8-12(11)15-13(17)9-4-2-1-3-5-9/h1-8H,(H,15,17)
• InChI Key： BHZRTFDAJFZYBG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1NC(C1C=CC=CC=1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• Topological Polar Surface Area: 74.9

Additional information on N-(2-Fluoro-5-nitrophenyl)benzamide

N-(2-Fluoro-5-nitrophenyl)benzamide (CAS No. 144205-37-8): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

N-(2-Fluoro-5-nitrophenyl)benzamide (CAS No. 144205-37-8) is a versatile compound with significant potential in the field of medicinal chemistry. This aromatic amide, characterized by its unique fluorine and nitro substituents, has garnered attention for its diverse biological activities and potential therapeutic applications. This article provides a comprehensive overview of the synthesis, properties, and recent research developments surrounding this compound.

Synthesis of N-(2-Fluoro-5-nitrophenyl)benzamide

The synthesis of N-(2-Fluoro-5-nitrophenyl)benzamide typically involves a multi-step process. One common approach is the reaction of 2-fluoro-5-nitroaniline with benzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds via nucleophilic acylation, forming the desired amide product. This method is well-documented in the literature and has been optimized to achieve high yields and purity.

Recent advancements in synthetic methodologies have also explored alternative routes to enhance the efficiency and sustainability of the synthesis. For instance, green chemistry principles have been applied to develop more environmentally friendly processes, such as using microwave-assisted synthesis or employing catalysts that minimize byproduct formation.

Physical and Chemical Properties

N-(2-Fluoro-5-nitrophenyl)benzamide is a white crystalline solid with a melting point ranging from 160 to 162°C. Its molecular formula is C₁₃H₉FNO₃, and it has a molecular weight of approximately 248.21 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

The presence of the fluorine atom imparts unique electronic properties to the molecule, influencing its reactivity and biological activity. The nitro group, on the other hand, can undergo reduction to form an amino group, which can be further functionalized for various applications.

Biological Activities and Therapeutic Potential

N-(2-Fluoro-5-nitrophenyl)benzamide has been studied for its potential therapeutic applications in several areas of medicinal chemistry. One notable area is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases.

In addition to its anti-inflammatory effects, N-(2-Fluoro-5-nitrophenyl)benzamide has also demonstrated antimicrobial activity against various bacterial strains. Studies have reported that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential use in developing new antibiotics.

Cancer research has also explored the therapeutic potential of this compound. Preclinical studies have shown that N-(2-Fluoro-5-nitrophenyl)benzamide can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These findings highlight its potential as a lead compound for developing novel anticancer agents.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further investigation into the therapeutic potential of N-(2-Fluoro-5-nitrophenyl)benzamide. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on various conditions, including inflammatory diseases, infections, and cancer.

In parallel with clinical trials, ongoing research is aimed at optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce side effects. Strategies such as prodrug design and nanoparticle formulation are being explored to improve its therapeutic index.

Conclusion

N-(2-Fluoro-5-nitrophenyl)benzamide (CAS No. 144205-37-8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure confers diverse biological activities, making it an attractive candidate for developing new therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise for addressing unmet medical needs in various disease areas.